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Compound of Interest

Compound Name: Hydrazinium

Cat. No.: B103819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of hydrazinium
hydrogensuccinate, a molecular salt formed from the reaction of hydrazine hydrate and

succinic acid.[1][2][3][4][5] The following sections detail the reaction, experimental procedure,

and key analytical data for the synthesized compound.

Introduction
Hydrazinium hydrogensuccinate (N₂H₅⁺·C₄H₅O₄⁻) is a salt composed of discrete

hydrazinium cations and hydrogen succinate anions.[1][2][3] The synthesis involves a

straightforward acid-base reaction between hydrazine hydrate and succinic acid. This

compound is of interest for its potential applications in various fields, including as an additive in

propellants and as a ligand in the preparation of metal complexes.[6] The crystal structure is

stabilized by a network of hydrogen bonds.[1][2]

Synthesis Reaction
The synthesis of hydrazinium hydrogensuccinate is achieved by reacting equimolar amounts

of hydrazine hydrate and succinic acid in an aqueous solution.[2]

Reaction: N₂H₄·H₂O + HOOC(CH₂)₂COOH → N₂H₅⁺·⁻OOC(CH₂)₂COOH + H₂O
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This protocol is based on the method described by Premkumar et al.[2]

Materials:

Succinic acid (0.476 g, 4 mmol)

10% Hydrazine hydrate solution (2 mL, 4 mmol)

Distilled water

Dry ethanol

Equipment:

Beakers

Water bath

Filtration apparatus

Drying oven or desiccator

Procedure:

Preparation of Reactant Solutions:

Prepare a 20 mL aqueous solution containing 0.476 g (4 mmol) of succinic acid.

Prepare a 20 mL aqueous solution of 10% hydrazine hydrate (2 mL, 4 mmol).

Reaction:

Mix the aqueous solutions of succinic acid and hydrazine hydrate.

Concentration:

Concentrate the resulting clear solution on a water bath to a volume of approximately 20

mL.
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Crystallization:

Allow the concentrated solution to stand at room temperature for crystallization. Colorless

crystals should form within two days.[2]

Isolation and Purification:

Separate the obtained crystals by filtration.

Wash the crystals with dry ethanol.

Air dry the purified crystals.

Expected Yield: 85%[2][3]

Data Presentation
The following tables summarize the key quantitative data for the synthesized hydrazinium
hydrogensuccinate.

Table 1: Physicochemical Properties

Property Value

Appearance Colorless crystals

Yield 85%[2][3]

Melting Point 137-138 °C[2][6]

Solubility Soluble in water[2][6]

Stability Stable in air[2][6]

Table 2: Elemental Analysis
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Element Experimental (%) Calculated (%)

Carbon (C) 31.28[2] 31.97[2]

Hydrogen (H) 5.90[2] 6.66[2]

Nitrogen (N) 17.93[2] 18.65[2]

Hydrazine 21.08[2][3] 21.31[2][3]

Table 3: Thermal Analysis (TG-DTA)

Temperature (°C) Observation

~135
Sharp endotherm corresponding to melting (no

mass loss observed in TG).[2]

~168
Endotherm indicating the initiation of

decomposition (dehydrazination).[2]

168 - 600
Continuous decomposition with a 99.9% mass

loss observed by 600 °C.[2]

Visualizations
Experimental Workflow for Hydrazinium Hydrogensuccinate Synthesis
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A flowchart of the synthesis of hydrazinium hydrogensuccinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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